Cas no 1206994-21-9 (N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a synthetic organic compound featuring a substituted imidazole core with a thioether-linked acetamide moiety. Its structure incorporates both aromatic and heterocyclic components, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The presence of methyl substituents enhances lipophilicity, potentially improving membrane permeability in biological applications. The sulfanylacetamide group offers reactivity for further functionalization, while the imidazole ring may contribute to binding interactions in target systems. This compound's well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic accessibility allows for scalable production under controlled conditions.
N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide structure
1206994-21-9 structure
Product Name:N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
CAS No:1206994-21-9
MF:C20H21N3OS
MW:351.46524310112
CID:5451153
Update Time:2025-10-12

N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-[1-(2-methylphenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
    • N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
    • Inchi: 1S/C20H21N3OS/c1-14-8-10-16(11-9-14)18-12-22-20(25-13-19(24)21-3)23(18)17-7-5-4-6-15(17)2/h4-12H,13H2,1-3H3,(H,21,24)
    • InChI Key: QTPXDSVAGPDTJU-UHFFFAOYSA-N
    • SMILES: C(NC)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=C(C)C=C2)=CN=1

N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Pricemore >>

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N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
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F2964-2753-2mg
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Additional information on N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206994-21-9)

N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206994-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and sulfanyl acetamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines aromatic rings and heterocyclic elements, making it a promising candidate for modulating biological pathways.

The compound's unique structure, featuring a 1-(2-methylphenyl) and 5-(4-methylphenyl) substitution on the imidazole ring, contributes to its distinct chemical properties. These properties are often explored in the context of enzyme inhibition and receptor binding, which are critical areas in modern pharmacology. With the growing demand for targeted therapies and precision medicine, compounds like N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide are increasingly relevant.

In recent years, the scientific community has focused on the role of imidazole derivatives in treating various health conditions. This compound's potential as a bioactive molecule aligns with trends in AI-driven drug discovery and computational chemistry, where researchers leverage machine learning to predict molecular interactions. Such advancements have led to a surge in searches for "imidazole-based therapeutics" and "CAS 1206994-21-9 applications," reflecting its importance in cutting-edge research.

Another area of interest is the compound's synthetic accessibility and scalability, which are crucial for industrial applications. Laboratories and pharmaceutical companies often seek efficient methods to produce N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide with high purity and yield. This demand has spurred innovations in green chemistry and sustainable synthesis, addressing environmental concerns while maintaining cost-effectiveness.

From a biochemical perspective, the compound's sulfanyl acetamide moiety is noteworthy for its potential to form hydrogen bonds and other non-covalent interactions with biological targets. This feature is particularly valuable in designing small-molecule inhibitors for diseases where protein-protein interactions play a key role. As a result, queries like "sulfanyl acetamide derivatives in drug design" have become popular among researchers and students alike.

In summary, N-methyl-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206994-21-9) represents a versatile and highly studied compound in medicinal chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the fields of drug development, molecular biology, and chemical synthesis. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative therapeutic solutions.

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